1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-ethyl-3-(4-propan-2-yloxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H19NO3/c1-4-16-14(17)9-13(15(16)18)11-5-7-12(8-6-11)19-10(2)3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key: FFOUZVQMJSLTDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC(C1=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• Solubility: >39.2 [ug/mL] (The mean of the results at pH 7.4)

Description

1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione, also known as Etizolam, is a thienodiazepine derivative that has gained popularity in recent years due to its anxiolytic and sedative properties. It is a research chemical that is not approved for human consumption, but is commonly used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione acts on the central nervous system by enhancing the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter that reduces the activity of neurons in the brain. This leads to a decrease in anxiety and sedation, as well as muscle relaxation and anticonvulsant effects.
Biochemical and Physiological Effects:
1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione has been shown to have a variety of biochemical and physiological effects, including reducing anxiety and inducing sedation, muscle relaxation, and anticonvulsant effects. It has also been shown to increase the release of dopamine in the brain, which may contribute to its reinforcing effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione in lab experiments is its high potency and selectivity for the GABA receptor, which allows for precise control over its effects. However, one limitation is that it is not approved for human consumption, which limits its potential therapeutic applications.

Future Directions

Future research on 1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione could focus on its potential use in treating other conditions such as depression and post-traumatic stress disorder. Additionally, further studies could investigate the long-term effects of 1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione use, as well as its potential for abuse and dependence.

Synthesis Methods

1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione can be synthesized through a multi-step process that involves the reaction of 2-(2-chloroethyl)-1-methylpyrrolidine with 4-isopropoxybenzoyl chloride in the presence of a base, followed by cyclization with sodium hydride and ethyl chloroformate. The resulting product is then purified through recrystallization to yield pure 1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione.

Scientific Research Applications

1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione has been extensively studied in scientific research due to its potential therapeutic applications as an anxiolytic and sedative agent. It has been shown to have similar efficacy to benzodiazepines in treating anxiety and insomnia, but with fewer side effects and a lower risk of dependence. 1-ethyl-3-(4-isopropoxyphenyl)-2,5-pyrrolidinedione has also been studied for its potential use in treating alcohol withdrawal syndrome, as it has been shown to reduce symptoms such as seizures and tremors.